401-81-0(3-Iodobenzotrifluoride),A6719,I0385

3-Iodobenzotrifluoride Properties

Names and Identifiers

- 1-Iodo-3-(trifluoromethyl)benzene
- 3-Iodobenzotrifluoride
- 1-iodo-3-(trifluoromethyl)-benzen
- m-Iodo-alpha,alpha,alpha-trifluorotoluene
- Toluene, alpha,alpha,alpha-trifluoro-m-iodo-
- M-(TRIFLUOROMETHYL)IODOBENZENE
- M-IODO TRIFLUORO TOLUENE
- 3-Iodobenzotrifluoride (stabilized with Copper chip)
- α,α,α-trifluoro-m-iodotoluene
- 3-Iodo-α,α,α-trifluorotoluene
- 1-Iodo-3-(trifluoromethyl)benzene (stabilized with Copper chip)
- 3-Iodo-α,α,α-trifluorotoluene (stabilized with Copper chip)
- 3-Iodo-alpha,alpha,alpha-trifluorotoluene
- m-Iodobenzotrifluoride
- Benzene, 1-iodo-3-(trifluoromethyl)-
- 3-Iodobenztrifluoride
- 3-trifluoromethyliodobenzene
- 3-TRIFLUOROMETHYL-IODOBENZENE
- alpha,alpha,alpha-Trifluoro-m-iodotoluene
- 1-iodo-3-trifluoromethylbenzene
- IGISPMBUGPHLBY-UHFFFAOYSA-N
- 3-IODO-1-TRIFLUOROMETHYLBENZENE
- 1-Iodo-3-(trifluoromethyl)benzene;1-Iodo-3-(trifluoromethyl)benzene
- NSC88322
- NCIOpen2_005344
- 3-(Trifluoromethyl)iodobenzene
- J-650105
- 1-(trifluoromethyl)-3-iodobenzene
- SCHEMBL1377
- 3-Iodobenzotrifluoride, 98%
- Toluene,.alpha.,.alpha.-trifluoro-m-iodo-
- NSC 88322
- D77643
- PS-11771
- AKOS005254537
- CS-W003967
- AM20040402
- 1-iodo-3-trifluoromethyl-benzene
- BP-21174
- 3-trifluoromethlyiodobenzene
- A6719
- NS00043143
- AB00129
- I+/-,I+/-,I+/--trifluoro-m-iodotoluene
- m-Iodo-.alpha.,.alpha.,.alpha.-trifluorotoluene
- F0001-1130
- InChI=1/C7H4F3I/c8-7(9,10)5-2-1-3-6(11)4-5/h1-4
- I0385
- UNII-KW752XDX45
- FT-0615898
- DTXSID6059948
- EINECS 206-934-7
- W-106382
- 401-81-0
- .alpha.,.alpha.-Trifluoro-m-iodotoluene
- EN300-21158
- m-iodine trifluoro toluene
- KW752XDX45
- NSC-88322
- 3-iodo-trifluoromethylbenzene
- Toluene, .alpha.,.alpha.,.alpha.-trifluoro-m-iodo-
- MFCD00001049
- .alpha.,.alpha.,.alpha.-Trifluoro-m-iodotoluene
- AC-4143
- 3-Iodobenzotrifluoride,98%
- 1-Iodo-3-(trifluoromethyl)benzene, 3-Iodo-alpha,alpha,alpha-trifluorotoluene
- +Expand
- MDL： MFCD00001049
- InChIKey： IGISPMBUGPHLBY-UHFFFAOYSA-N
- Inchi： 1S/C7H4F3I/c8-7(9,10)5-2-1-3-6(11)4-5/h1-4H
- SMILES： IC1=C([H])C([H])=C([H])C(C(F)(F)F)=C1[H]
- BRN： 2088596

Computed Properties

Exact Mass: 271.93098g/mol
Surface Charge: 0
XLogP3: 3.6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 271.93098g/mol
Monoisotopic Mass: 271.93098g/mol
Topological Polar Surface Area: 0Å²
Heavy Atom Count: 11
Complexity: 132
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 3.31000
PSA: 0.00000
Refractive Index: n20/D 1.517(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 82-82.5 °C/25 mmHg(lit.)
Melting Point: -8 ºC
Flash Point: Fahrenheit: 158 ° f
Celsius: 70 ° c
Color/Form: Not available
Solubility: Not available
Sensitiveness: Light Sensitive
Density: 1.887 g/mL at 25 °C(lit.)

3-Iodobenzotrifluoride Security Information

Symbol: GHS05
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S27-S36/37/39-S45-S37/39
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 3265 8/PG 2
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Prompt：dangerous
PackingGroup：II
Risk Phrases： 34
Signal Word：Danger
TSCA：T
HazardClass：8

3-Iodobenzotrifluoride Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Iodobenzotrifluoride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0037PV-5g	3-Iodobenzotrifluoride	401-81-0	98%	5g	$4.00	2024-05-03
A2B Chem LLC	AB49171-5g	1-iodo-3-(trifluoromethyl)benzene	401-81-0	98%	5g	$4.00	2024-04-20
abcr	AB103734-10g	3-Iodobenzotrifluoride, 98%; .	401-81-0	98%	10g	€58.30
Apollo Scientific	PC4891-100g	3-Iodobenzotrifluoride	401-81-0	97%	100g	£85.00	2024-05-26
Chemenu	CM342091-500g	1-iodo-3-(trifluoromethyl)benzene	401-81-0	95%+	500g	$208	2023-02-02
Enamine	EN300-21158-0.05g	1-iodo-3-(trifluoromethyl)benzene	401-81-0	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D388739-5g	3-Iodobenzotrifluoride (stabilized with copper chip)	401-81-0	97%	5g	$105	2022-09-09
Fluorochem	001195-1g	3-Iodobenzotrifluoride	401-81-0	98%	1g	￡10.00	2022-03-29
Life Chemicals	F0001-1130-0.25g	3-Iodobenzotrifluoride	401-81-0	95%+	0.25g	$18.0	2023-09-07
Oakwood	001195-1g	3-Iodobenzotrifluoride	401-81-0	98%	1g	$10.00	2024-07-19

3-Iodobenzotrifluoride Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:401-81-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:401-81-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-Iodobenzotrifluoride Related Literature

1. Nickel-catalyzed regioselective arylation of aromatic amides with aryl iodides enabled by an N,O-bidentate directing group

Pinhua Li,Guan-Wu Wang,Hao Chen,Lei Wang Org. Biomol. Chem. 2018 16 8783
2. Anion-specific aggregation induced phosphorescence emission (AIPE) in an ionic iridium complex in aqueous media

Guangfu Li,Wei Guan,Shuang Du,Dongxia Zhu,Guogang Shan,Xiaojuan Zhu,Likai Yan,Zhongmin Su,Martin R. Bryce,Andrew P. Monkman Chem. Commun. 2015 51 16924
3. Fluorophore tagged cross-coupling catalysts

Volodymyr Sashuk,Dirk Schoeps,Herbert Plenio Fluorophore tagged cross-coupling catalysts. Volodymyr Sashuk Dirk Schoeps Herbert Plenio Chem. Commun. 2009 770
4. Nickel-catalyzed cross-coupling of aldehydes with aryl halides via hydrazone intermediates

Jianting Tang,Leiyang Lv,Xi-Jie Dai,Chen-Chen Li,Lu Li,Chao-Jun Li Chem. Commun. 2018 54 1750
5. In situ synthesis of CuO nanoparticles over functionalized mesoporous silica and their application in catalytic syntheses of symmetrical diselenides

Trisha Das,Rana Chatterjee,Adinath Majee,Hiroshi Uyama,David Morgan,Mahasweta Nandi Dalton Trans. 2019 48 17874
6. Alkynylation of aryl halides with perfluoro-tagged palladium nanoparticles immobilized on silica gel under aerobic, copper- and phosphine-free conditions in water

Roberta Bernini,Sandro Cacchi,Giancarlo Fabrizi,Giovanni Forte,Francesco Petrucci,Alessandro Prastaro,Sandra Niembro,Alexandr Shafir,Adelina Vallribera Org. Biomol. Chem. 2009 7 2270
7. Perfluoro-tagged, phosphine-free palladium nanoparticles supported on silica gel: application to alkynylation of aryl halides, Suzuki–Miyaura cross-coupling, and Heck reactions under aerobic conditions

Roberta Bernini,Sandro Cacchi,Giancarlo Fabrizi,Giovanni Forte,Francesco Petrucci,Alessandro Prastaro,Sandra Niembro,Alexandr Shafir,Adelina Vallribera Green Chem. 2010 12 150
8. In situ synthesis of CuO nanoparticles over functionalized mesoporous silica and their application in catalytic syntheses of symmetrical diselenides

Trisha Das,Rana Chatterjee,Adinath Majee,Hiroshi Uyama,David Morgan,Mahasweta Nandi Dalton Trans. 2019 48 17874
9. Amine-directed Mizoroki–Heck arylation of free allylamines

Vinod G. Landge,Audrey L. Bonds,Thandazile A. Mncwango,Carolina B. Mather,Yasaman Saleh,Hunter L. Fields,Frank Lee,Michael C. Young Org. Chem. Front. 2022 9 1967
10. Metal free direct formation of various substituted pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-amines and their further functionalization

Z. Tber,M.-A. Hiebel,H. Allouchi,A. El Hakmaoui,M. Akssira,G. Guillaumet,S. Berteina-Raboin RSC Adv. 2015 5 35201

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic Halides

Cas no 401-81-0 (3-Iodobenzotrifluoride)

3-Iodobenzotrifluoride Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Iodobenzotrifluoride Security Information

3-Iodobenzotrifluoride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Iodobenzotrifluoride Price

3-Iodobenzotrifluoride Suppliers

3-Iodobenzotrifluoride Related Literature

Related Categories

401-81-0 (3-Iodobenzotrifluoride) Related Products